N,N-Dimethyl-3-amino-6-chloro-2-hydroxybenzenesulfonamide

• Molecular Formula: C8H11ClN2O3S
• Molecular Weight: 250.70 g/mol
• IUPAC Name: 3-amino-6-chloro-2-hydroxy-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C8H11ClN2O3S/c1-11(2)15(13,14)8-5(9)3-4-6(10)7(8)12/h3-4,12H,10H2,1-2H3
• InChI Key: VXEDYQXDESREIC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=C(C=CC(=C1O)N)Cl

Description

N,N-Dimethyl-3-amino-6-chloro-2-hydroxybenzenesulfonamide is a useful research compound. Its molecular formula is C8H11ClN2O3S and its molecular weight is 250.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

11 ml (205 mmol; 1.20 V) of sulfuric acid and 11 ml of water were added dropwise to a solution of 9.12 g (28.8 mmol; 1.0 eq) of 2-tert-butyl-6-chlorobenzooxazole-7-sulfonic acid dimethylamide in 41 ml of 1,4-dioxane. The reaction medium was refluxed for six and a half hours. The reaction medium was concentrated and 440 ml of 1 N sodium hydroxide were added (pH at 8). The solution was extracted with ethyl acetate. The organic phases were combined, dried over magnesium sulfate, filtered and evaporated. 6.94 g of 3-amino-6-chloro-2-hydroxy-N,N-dimethylbenzenesulfonamide were obtained in the form of a brown solid. Yield=96%.

Synthesis routes and methods II

Procedure details

To a solution of N,N-Dimethyl-6-chloro-2-hydroxy-3-nitrobenzenesulfonamide (550 mg, 1.96 mmol) in ethyl acetate, was added 10% Pd/C (550 mg). The mixture was flushed with argon, and then stirred under a hydrogen atmosphere at balloon pressure for 3 hours at room temperature. TLC showed the reaction was not complete. The mixture was filtered through celite and the celite was washed with methanol. The mixture was retreated under the same conditions as mentioned above. After 3 hours, the solvent was evaporated to give the desired product (480 mg, 98%). EI-MS (m/z) 250.82, 252.87 (M+).